Cas no 960151-65-9 (Tedatioxetine hydrobromide)

• Product Name: Tedatioxetine hydrobromide
• CAS No: 960151-65-9
• MF: C₁₈H₂₂BrNS
• MW: 364.342982769012
• CID: 2852953
• PubChem ID: 24751582
• Update Time: 2025-07-09

Tedatioxetine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-methylphenyl)sulfanylphenyl]piperidine,hydrobromide
• Lu AA 24530 hydrobromide
• TEDATIOXETINE HYDROBROMIDE
• Tedatioxetine (hydrobromide)
• 986RNR3CFM
• Lu AA24530 (HBr)
• Tedatioxetine hydrobromide [USAN]
• Tedatioxetine hydrobromide (USAN)
• 4-[2-(4-methylphenyl)sulfanylphenyl]piperidine;hydrobromide
• D10171
• 4-(2-(4-tolylsulfanyl)phenyl)-piperidin hydrobromide
• Q27272091
• 4-(2-((4-Methylphenyl)sulfanyl)phenyl)piperidine hydrobromide
• Piperidine, 4-(2-((4-methylphenyl)thio)phenyl)-, hydrobromide (1:1)
• OJVYWXLMPZJYGV-UHFFFAOYSA-N
• CHEMBL2107377
• MS-25800
• CS-6846
• SCHEMBL1741722
• AKOS040740150
• DA-78293
• 960151-65-9
• UNII-986RNR3CFM
• G16078
• HY-101755
• TEDATIOXETINE HYDROBROMIDE [WHO-DD]
• Tedatioxetine hydrobromide

• Inchi： 1S/C18H21NS.BrH/c1-14-6-8-16(9-7-14)20-18-5-3-2-4-17(18)15-10-12-19-13-11-15;/h2-9,15,19H,10-13H2,1H3;1H
• InChI Key： OJVYWXLMPZJYGV-UHFFFAOYSA-N
• SMILES： Br.S(C1C(C2CCNCC2)=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 363.06563g/mol
• Monoisotopic Mass: 363.06563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Tedatioxetine hydrobromide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Tedatioxetine hydrobromide

Tedatioxetine Hydrobromide (CAS No. 960151-65-9): A Comprehensive Overview

Tedatioxetine hydrobromide, a compound with the chemical identifier CAS No. 960151-65-9, represents a significant advancement in the field of pharmaceutical chemistry and psychopharmacology. This compound, belonging to the class of serotonin reuptake inhibitors (SRIs), has garnered considerable attention due to its unique pharmacological profile and potential therapeutic applications. In this detailed exploration, we delve into the chemical properties, pharmacological mechanisms, clinical implications, and recent research findings associated with Tedatioxetine hydrobromide.

The molecular structure of Tedatioxetine hydrobromide is characterized by its complex arrangement of atoms, which contributes to its distinct pharmacological properties. As a hydrobromide salt, it enhances solubility and bioavailability, making it a promising candidate for oral administration. The compound's interaction with neurotransmitter systems, particularly serotonin, underscores its potential as an effective modulator of mood and cognition.

Recent studies have highlighted the therapeutic potential of Tedatioxetine hydrobromide in the treatment of various psychiatric disorders. Research indicates that its selective serotonin reuptake inhibition mechanism may offer advantages over traditional SRIs in terms of efficacy and side effect profiles. For instance, clinical trials have demonstrated its efficacy in managing symptoms of depression and anxiety disorders, with a favorable tolerability profile.

The pharmacokinetic properties of Tedatioxetine hydrobromide are another area of interest. Studies have shown that it exhibits a moderate half-life, allowing for once-daily dosing regimens, which enhances patient compliance. Additionally, its metabolic pathways suggest minimal interactions with other commonly prescribed medications, reducing the risk of adverse drug-drug interactions.

From a research perspective, the synthesis and characterization of Tedatioxetine hydrobromide have provided valuable insights into the development of novel psychoactive compounds. Advances in synthetic methodologies have enabled the production of high-purity forms of the compound, facilitating rigorous preclinical and clinical investigations. These efforts have been instrumental in elucidating its mechanisms of action and identifying potential therapeutic targets.

The clinical applications of Tedatioxetine hydrobromide extend beyond traditional indications for serotonin reuptake inhibitors. Emerging evidence suggests its potential utility in the management of neurodegenerative disorders and cognitive impairments. For example, preclinical studies have demonstrated neuroprotective effects in animal models of Alzheimer's disease, indicating that it may slow disease progression by modulating neurotransmitter systems involved in memory and learning.

The regulatory landscape for Tedatioxetine hydrobromide is evolving as new data emerges. Regulatory agencies are closely monitoring clinical trial outcomes to assess its safety and efficacy for broader therapeutic use. The compound's progression through various stages of regulatory review underscores its importance as a potential treatment option for unmet medical needs.

In conclusion, Tedatioxetine hydrobromide (CAS No. 960151-65-9) represents a promising advancement in psychopharmacology. Its unique pharmacological profile, combined with favorable pharmacokinetic properties and emerging evidence of therapeutic efficacy, positions it as a valuable candidate for further clinical development. As research continues to uncover new applications and refine treatment protocols, this compound is poised to make significant contributions to mental health care.